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Compound of Interest

Compound Name: Flunixin-d3

Cat. No.: B023592

Essential Safety and Handling Guide for Flunixin-d3

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Flunixin-d3. Adherence to these procedural steps is
vital for ensuring personal safety and maintaining a secure laboratory environment. Flunixin-
d3 is the deuterium-labeled version of Flunixin, a non-steroidal anti-inflammatory drug (NSAID).
[1] While the deuterium labeling is primarily for use as a tracer or internal standard in
guantitative analysis, the handling precautions are similar to the parent compound.[1]

Hazard Identification and Mitigation

Flunixin and its derivatives can cause serious eye damage, skin irritation, and may cause
respiratory irritation.[2][3] Prolonged or repeated exposure can cause damage to organs such
as the digestive system and kidneys.[4] It is also harmful if swallowed.[4][5]

Hazard Summary Table
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Hazard Type

Description

Mitigation Measures

Eye Irritation

Causes serious eye damage.

[4]

Wear tightly fitting safety
goggles with side-shields or a
face shield.[4][6]

Skin Irritation

May cause skin irritation upon
contact.[2][7]

Wear suitable protective
clothing and chemical-

impermeable gloves.[4][6]

Respiratory Irritation

Inhalation of dust or mist may

lead to respiratory irritation.[2]

[6]

Handle in a well-ventilated

area or a chemical fume hood.

[6]

Ingestion

Harmful if swallowed.[4][5]

Do not eat, drink, or smoke in
the laboratory. Wash hands
thoroughly after handling.[8][9]

Organ Damage

Causes damage to organs
(digestive system, kidneys)
through prolonged or repeated

exposure.[4]

Minimize exposure by following

all safety protocols.

Personal Protective Equipment (PPE) Requirements

A comprehensive PPE strategy is essential for protection against the potential hazards of

Flunixin-d3. The following table outlines the minimum PPE requirements.

PPE Selection Table
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PPE Category Standard/Specification Details
Safety glasses with side-
shields or chemical safety
ANSI Z87.1 or European o
Eyes/Face goggles.[6] A face shield is
Standard EN166
recommended for splash
hazards.[4]
o Wear fire/flame resistant and
EU Directive 89/686/EEC and ) ) o
Hands impervious gloves.[6] Nitrile
the standard EN 374 ) )
gloves are a suitable option.[7]
Along-sleeved laboratory coat
Body N/A or disposable coveralls should
be worn.[4]
Handle in a well-ventilated
) area. If dust or aerosols can be
Respiratory N/A
generated, use a full-face
respirator.[4][6]
Closed-toe shoes must be
Feet N/A

worn in the laboratory.

Procedural, Step-by-Step Guidance
Handling and Operational Plan

» Preparation: Before handling, ensure you are in a well-ventilated area, preferably within a

chemical fume hood, especially when dealing with the powdered form.[6] Ensure that an

eyewash station and safety shower are readily accessible.[4]

o Personal Protective Equipment (PPE): Don all required PPE as outlined in the table above.

Gloves must be inspected for integrity before use.[6]

» Weighing and Aliquoting: If working with a solid form, handle it carefully to avoid creating

dust.[6] Use non-sparking tools.[6]
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» Dissolving: When preparing solutions, add the solvent to the Flunixin-d3 slowly to avoid
splashing.

o Post-Handling: After handling, wash hands and forearms thoroughly with soap and water.[6]
[10] Decontaminate all surfaces and equipment used. Remove and properly dispose of or
launder contaminated clothing.[2]

Storage Plan

» Store Flunixin-d3 in its original, tightly sealed container in a dry, cool, and well-ventilated
place.[6]

o Keep the container away from incompatible materials, such as strong oxidizing agents.[6]

o Store apart from foodstuff containers.[6]

Spill Cleanup Protocol

o Alert Personnel and Evacuate: Immediately alert others in the vicinity and evacuate the area
if the spill is large.[6]

e Ventilate the Area: Ensure the area is well-ventilated.[6]

» Contain the Spill: Prevent further leakage or spillage if it is safe to do so.[6] For liquid spills,
use an inert absorbent material. For solid spills, carefully sweep or vacuum the material,
avoiding dust generation.

o Collect and Dispose: Collect the spilled material and absorbent in a suitable, closed
container for disposal.[6]

o Decontaminate: Clean the spill area thoroughly with an appropriate solvent.

Disposal Plan

» All waste materials, including empty containers and contaminated PPE, should be disposed
of in accordance with local, regional, and national regulations.[9]
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e The material can be disposed of by a licensed chemical destruction plant or by controlled
incineration with flue gas scrubbing.[6]

e Do not discharge into sewer systems or the environment.[6]

» Empty containers can be triple-rinsed and offered for recycling or reconditioning.[6]

Experimental Workflow Diagram
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Caption: Workflow for the safe handling of Flunixin-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023592?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

